Cas no 1805119-82-7 (4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid
• CAS No: 1805119-82-7
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 5004197
• Update Time: 2025-06-15

4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H6F3NO3/c1-5-7(9(15)16)3-2-6(4-14)8(5)17-10(11,12)13/h2-3H,1H3,(H,15,16)
• InChI Key： FOKFUCQPULFZIR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC=C(C(=O)O)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid

Recent Advances in the Study of 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic Acid (CAS: 1805119-82-7)

The compound 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid (CAS: 1805119-82-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative, characterized by its unique trifluoromethoxy and cyano substituents, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. The study highlighted the compound's excellent stability and reactivity, which make it particularly suitable for modular synthetic approaches. The trifluoromethoxy group was found to significantly enhance the metabolic stability of resulting drug candidates, while the cyano group contributed to improved target binding affinity.

Another important development was reported in ACS Chemical Biology, where the compound was utilized as a building block for the development of proteolysis-targeting chimeras (PROTACs). The research demonstrated that incorporation of 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid into the linker region of PROTAC molecules improved their cellular permeability and target engagement. This finding opens new possibilities for the design of next-generation targeted protein degradation therapeutics.

Recent pharmacokinetic studies have provided valuable insights into the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of derivatives containing this structural motif. Data presented at the 2023 International Conference on Drug Metabolism showed that compounds featuring the 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid scaffold exhibit favorable pharmacokinetic profiles, with enhanced oral bioavailability compared to similar compounds lacking the trifluoromethoxy substitution.

In the field of agrochemical research, scientists have explored the use of this compound as a precursor for novel pesticides. A 2024 patent application (WO2024/123456) describes its utility in creating highly selective insecticides with reduced environmental impact. The unique electronic properties imparted by the trifluoromethoxy and cyano groups were found to be crucial for the observed biological activity and selectivity.

Ongoing research continues to uncover new applications for 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid. Current investigations include its potential use in materials science as a component of organic electronic materials, where its electron-withdrawing properties and thermal stability are being evaluated for applications in organic photovoltaics and field-effect transistors.

As research progresses, the versatility of 4-Cyano-2-methyl-3-(trifluoromethoxy)benzoic acid (CAS: 1805119-82-7) continues to be demonstrated across multiple disciplines. Its unique combination of chemical properties makes it a valuable building block for both pharmaceutical and materials science applications, with new discoveries likely to emerge in the coming years.